Cas no 2228229-87-4 (2,2-difluoro-1-(2-methoxyquinolin-3-yl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(2-methoxyquinolin-3-yl)cyclopropylmethanamine
• CAS No: 2228229-87-4
• MF: C₁₄H₁₄F₂N₂O
• MW: 264.270570278168
• CID: 6276670
• PubChem ID: 165710487
• Update Time: 2025-05-19

2,2-difluoro-1-(2-methoxyquinolin-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methoxyquinolin-3-yl)cyclopropylmethanamine
• [2,2-difluoro-1-(2-methoxyquinolin-3-yl)cyclopropyl]methanamine
• EN300-1968903
• 2228229-87-4

• Inchi： 1S/C14H14F2N2O/c1-19-12-10(13(8-17)7-14(13,15)16)6-9-4-2-3-5-11(9)18-12/h2-6H,7-8,17H2,1H3
• InChI Key： UOELNXMJTHQSFJ-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C(=NC2C=CC=CC=2C=1)OC)CN)F

Computed Properties

• Exact Mass: 264.10741940g/mol
• Monoisotopic Mass: 264.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.1Ų

Additional information on 2,2-difluoro-1-(2-methoxyquinolin-3-yl)cyclopropylmethanamine

Comprehensive Overview of 2,2-Difluoro-1-(2-methoxyquinolin-3-yl)cyclopropylmethanamine (CAS No. 2228229-87-4)

The compound 2,2-difluoro-1-(2-methoxyquinolin-3-yl)cyclopropylmethanamine (CAS No. 2228229-87-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a difluorocyclopropyl moiety and a methoxyquinoline scaffold, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 2,2-difluoro-1-(2-methoxyquinolin-3-yl)cyclopropylmethanamine has surged due to their enhanced metabolic stability and bioavailability. Fluorine incorporation is a key strategy in modern drug design, as it often improves binding affinity and reduces off-target effects. This compound's cyclopropylmethanamine group further enhances its utility, offering conformational rigidity that can be critical for target engagement.

The 2-methoxyquinolin-3-yl moiety in this molecule is another area of interest, as quinoline derivatives are known for their diverse pharmacological activities. From antimicrobial to anticancer properties, quinoline-based compounds have been extensively studied. The addition of a methoxy group at the 2-position may influence electronic properties and solubility, making this derivative particularly valuable for medicinal chemistry applications.

From a synthetic chemistry perspective, CAS No. 2228229-87-4 presents intriguing challenges and opportunities. The construction of its difluorocyclopropane ring requires specialized methodologies, often involving fluorinated carbene intermediates or ring-closure strategies. These synthetic routes are frequently searched in academic and industrial databases, reflecting the growing importance of fluorination techniques in organic synthesis.

In the context of current research trends, this compound aligns with several hot topics in chemical biology. For instance, the rise of PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies has increased demand for structurally diverse amine-containing building blocks. The cyclopropylmethanamine segment in this molecule could serve as a valuable linker or recognition element in such applications.

Environmental considerations also play a role in the study of 2,2-difluoro-1-(2-methoxyquinolin-3-yl)cyclopropylmethanamine. As regulatory agencies worldwide emphasize greener chemistry practices, researchers are investigating more sustainable synthetic approaches to such fluorinated compounds. This includes exploring catalytic fluorination methods and evaluating the environmental fate of fluorinated pharmaceuticals.

The compound's potential applications extend beyond human health. In agrochemical research, similar difluorocyclopropyl structures have shown promise as plant protection agents. While specific studies on this exact molecule may be limited, its structural analogs demonstrate how subtle modifications can lead to significant changes in biological activity - a principle that drives much of contemporary discovery chemistry.

Analytical characterization of CAS No. 2228229-87-4 presents its own set of challenges and opportunities. The presence of both fluorine atoms and a quinoline system creates distinct NMR signatures that can aid in structure verification. Mass spectrometric analysis must account for potential fragmentation patterns unique to this difluorocyclopropylmethanamine architecture. These analytical aspects are crucial for quality control in both research and potential production settings.

From a drug discovery perspective, the 2-methoxyquinoline-3-yl group offers potential for intellectual property development. As pharmaceutical companies seek to expand their portfolios of novel chemical entities, such structurally distinct cores become valuable assets. Patent landscapes surrounding similar compounds suggest growing commercial interest in this chemical space.

Looking forward, 2,2-difluoro-1-(2-methoxyquinolin-3-yl)cyclopropylmethanamine represents an excellent example of how strategic molecular design can yield compounds with significant potential across multiple disciplines. Its study contributes to our understanding of structure-activity relationships in fluorinated heterocycles, while also providing practical insights for synthetic chemists working at the intersection of methodology development and applied research.